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Compound of Interest

Compound Name:
(R)-1-Boc-3-

(Hydroxymethyl)Piperidine

Cat. No.: B127047 Get Quote

Essential Safety and Handling Guide for (R)-1-
Boc-3-(Hydroxymethyl)Piperidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (R)-1-Boc-3-(Hydroxymethyl)Piperidine (CAS: 140695-85-8).

Adherence to these guidelines is critical for ensuring laboratory safety and regulatory

compliance.

(R)-1-Boc-3-(Hydroxymethyl)Piperidine is a chemical intermediate that requires careful

handling due to its potential health hazards. The primary risks associated with this compound

are skin irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

(R)-1-Boc-3-(Hydroxymethyl)Piperidine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b127047?utm_src=pdf-interest
https://www.benchchem.com/product/b127047?utm_src=pdf-body
https://www.benchchem.com/product/b127047?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-piperidine-3-methanol
https://labfind.co.kr/product/h52559-cas-140695-85-8-r-1-boc-3-hydroxymethylpiperidine-97/
https://www.fishersci.no/store/msds?partNumber=15429307&countryCode=NO&language=en
https://www.benchchem.com/product/b127047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment Specifications

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Respiratory Protection NIOSH-approved Respirator

Required when working

outside of a fume hood or

when there is a risk of

generating dust or aerosols. A

dust mask (type N95 or better)

is suitable for handling the

solid form.[4]

Body Protection Laboratory Coat
Standard lab coat to be worn

at all times in the laboratory.

Operational and Disposal Plans
Handling Protocol:

Engineering Controls: All handling of (R)-1-Boc-3-(Hydroxymethyl)Piperidine should be

conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound.[5]

Dispensing: When transferring the solid, use appropriate tools to avoid generating dust. For

solutions, use a calibrated pipette or a similar device to ensure accuracy and minimize spills.

Spill Response: In the event of a spill, evacuate the immediate area. Wear the appropriate

PPE, including respiratory protection. Cover the spill with an inert absorbent material, and

collect it into a sealed container for proper disposal.

Disposal Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/674761
https://www.benchchem.com/product/b127047?utm_src=pdf-body
https://www.chemicalbook.com/msds/s-4-n-boc-2-hydroxymethyl-piperazine.pdf
https://www.chemicalbook.com/msds/s-4-n-boc-2-hydroxymethyl-piperazine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Identification: All waste containing (R)-1-Boc-3-(Hydroxymethyl)Piperidine,

including contaminated PPE and absorbent materials, must be treated as hazardous waste.

Containerization: Store all waste in clearly labeled, sealed containers.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in the regular trash.[3]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of (R)-1-Boc-3-
(Hydroxymethyl)Piperidine, from preparation to disposal.
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Preparation
- Don appropriate PPE
- Work in a fume hood

Handling
- Weigh/dispense carefully

- Avoid dust/aerosol generation

Reaction/Experiment
- Monitor the reaction

- Maintain containment

Work Area Cleanup
- Decontaminate surfaces

- Clean glassware

Waste Disposal
- Segregate hazardous waste
- Label and seal containers

End of Process
- Remove and doff PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (R)-1-Boc-3-(Hydroxymethyl)Piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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